Cas no 2223049-82-7 ([2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester)

• Product Name: [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester
• CAS No: 2223049-82-7
• MF: C₁₅H₂₅BO₃
• MW: 264.168205022812
• CID: 5143091
• Update Time: 2025-05-19

[2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester

• Inchi： 1S/C15H25BO3/c1-10-11(9-12(17-10)13(2,3)4)16-18-14(5,6)15(7,8)19-16/h9H,1-8H3
• InChI Key： BZDLPZYVIIXBHF-UHFFFAOYSA-N
• SMILES： C([H])([H])([H])C1OC(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=CC=1B1OC(C)(C)C(C)(C)O1

Additional information on [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester

Introduction to [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester (CAS No. 2223049-82-7)

[2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester] is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number [2223049-82-7], is a derivative of furan featuring a boronic acid pinacol ester group, which makes it particularly useful in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of deuterium isotopes (denoted by 'd12') in the molecular structure enhances its utility in analytical and mechanistic studies, allowing researchers to track the reaction pathways with high precision.

The [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester] is synthesized through a multi-step process that involves the selective functionalization of furan derivatives. The introduction of the methyl and tert-butyl groups at the 2- and 5-positions, respectively, imparts steric hindrance and electronic properties that are conducive to specific chemical transformations. The boronic acid pinacol ester moiety is particularly valuable because it provides stability under various reaction conditions while maintaining reactivity in cross-coupling processes.

In recent years, this compound has been extensively studied for its applications in pharmaceutical synthesis. Boronic acid pinacol esters are widely employed as key intermediates in the preparation of complex organic molecules, including therapeutic agents. The [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester] has been utilized in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders. Its isotopic labeling (d12) allows for detailed metabolic studies, which are crucial for understanding drug efficacy and safety profiles.

One of the most compelling aspects of [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester] is its role in enabling highly efficient cross-coupling reactions. These reactions are fundamental to modern organic synthesis, allowing for the construction of carbon-carbon bonds that are essential for creating complex molecular architectures. The Suzuki-Miyaura coupling, in particular, has become a cornerstone technique in pharmaceutical synthesis due to its broad substrate scope and high yields. The [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester] serves as an excellent coupling partner, facilitating the formation of biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs).

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have developed novel catalysts and ligands that enhance the efficiency of boronic acid-mediated reactions. These innovations have enabled the synthesis of previously inaccessible molecules, opening up new avenues for drug discovery. The [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester] has been incorporated into these studies, demonstrating its versatility and reliability in diverse synthetic contexts.

The deuterium-labeled version of this compound ([2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester]) is particularly valuable for mechanistic investigations. By tracking the deuterium atoms throughout a reaction sequence, chemists can gain insights into reaction pathways and intermediates. This level of detail is critical for optimizing synthetic routes and understanding the underlying chemistry. Such studies have contributed significantly to the development of more efficient and sustainable synthetic strategies.

In conclusion, [2-Methyl-5-(tert-butyl)-d12]-furan-3-boronic acid pinacol ester (CAS No. 2223049-82-7) is a versatile and highly useful compound in modern synthetic chemistry. Its applications in pharmaceutical synthesis, particularly in cross-coupling reactions, have made it an indispensable tool for researchers. The isotopic labeling further enhances its utility by enabling detailed mechanistic studies. As research continues to evolve, this compound is expected to play an even greater role in the development of new drugs and advanced materials.